Cas no 101669-07-2 (5-acetyl-2-methylbenzenesulfonic Acid)

• Product name: 5-acetyl-2-methylbenzenesulfonic Acid
• CAS No: 101669-07-2
• MF: C₉H₁₀O₄S
• MW: 214.2383
• CID: 1132775
• PubChem ID: 13254275

5-acetyl-2-methylbenzenesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 5-acetyl-2-methylbenzenesulfonic Acid
• SCHEMBL10387211
• ZAIXVPDZCGSDNS-UHFFFAOYSA-N
• 101669-07-2
• 5-Acetyl-2-methylbenzene-1-sulfonic acid
• DTXSID70532181

• Inchi： InChI=1S/C9H10O4S/c1-6-3-4-8(7(2)10)5-9(6)14(11,12)13/h3-5H,1-2H3,(H,11,12,13)
• InChI Key： ZAIXVPDZCGSDNS-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C=C1)C(=O)C)S(=O)(=O)O

Computed Properties

• Exact Mass: 214.02998g/mol
• Monoisotopic Mass: 214.02998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 79.8Ų
• Molecular Weight: 214.24g/mol

Experimental Properties

• PSA: 79.82000
• LogP: 2.52510